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Compound Name: 4-propyl-1,3-oxazole

Cat. No.: B2645997 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The 1,3-oxazole scaffold is a privileged five-membered heterocyclic motif prevalent in a vast

array of natural products, pharmaceuticals, and functional materials. Its unique electronic and

steric properties contribute to a wide spectrum of biological activities, making it a cornerstone in

medicinal chemistry and drug discovery. The synthesis of specifically substituted oxazoles,

particularly those bearing an alkyl group at the 4-position, is of significant interest for the

development of novel therapeutic agents. This technical guide provides an in-depth literature

review of the core synthetic methodologies for 4-alkyl-1,3-oxazoles, presenting detailed

experimental protocols, quantitative data, and mechanistic insights to aid researchers in this

field.

Core Synthetic Strategies
The construction of the 4-alkyl-1,3-oxazole ring can be achieved through several classical and

modern synthetic strategies. This guide will focus on the most prominent and versatile

methods, including the Robinson-Gabriel synthesis, the Van Leusen reaction, the Fischer

oxazole synthesis, the Cornforth rearrangement, and various metal-catalyzed approaches.

Robinson-Gabriel Synthesis
The Robinson-Gabriel synthesis is a venerable and widely employed method for the formation

of oxazoles, first described independently by Sir Robert Robinson and Siegmund Gabriel in the
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early 20th century.[1][2] The core of this reaction involves the intramolecular cyclodehydration

of a 2-acylamino-ketone.[1][2]

Reaction Mechanism:

The mechanism commences with the protonation of the ketone carbonyl, followed by

nucleophilic attack from the amide oxygen to form a five-membered cyclic intermediate.

Subsequent dehydration yields the aromatic oxazole ring.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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